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Compound of Interest

Compound Name: PTP1B-IN-13

Cat. No.: B15575388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selective allosteric

inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), PTP1B-IN-13. PTP1B is a key negative

regulator in insulin and leptin signaling pathways, making it a significant therapeutic target for

type 2 diabetes, obesity, and certain cancers. PTP1B-IN-13 offers a valuable tool for studying

the physiological and pathological roles of PTP1B.

Supplier and Purchasing Information
PTP1B-IN-13 is a selective PTP1B inhibitor that targets the allosteric site of the enzyme.[1][2]

[3] The following table summarizes the purchasing information for PTP1B-IN-13.

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Available
Quantitie
s

MedChem

Express
HY-139640

650621-

20-8

C₂₄H₂₅N₃O

₃S₂

467.6

g/mol

>98%

(Typically)

10 mM x 1

mL, 5 mg,

10 mg, 50

mg, 100

mg
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PTP1B-IN-13 is a selective, allosteric inhibitor of PTP1B with an IC₅₀ value of 1.59 μM.[1][2][3]

Unlike competitive inhibitors that bind to the active site, allosteric inhibitors bind to a distinct site

on the enzyme, inducing a conformational change that reduces its catalytic activity. This mode

of action can offer greater selectivity over other highly homologous protein tyrosine

phosphatases, such as T-cell protein tyrosine phosphatase (TCPTP).

The inhibition of PTP1B by PTP1B-IN-13 leads to an increase in the phosphorylation of key

signaling molecules, such as the insulin receptor (IR) and Janus kinase 2 (JAK2), thereby

enhancing downstream signaling.[4][5]

Signaling Pathways
PTP1B plays a crucial role in attenuating signaling cascades initiated by insulin and various

cytokines. The following diagrams illustrate the points of intervention for a PTP1B inhibitor like

PTP1B-IN-13.
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Caption: PTP1B in the Insulin Signaling Pathway.
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Caption: PTP1B in the JAK-STAT Signaling Pathway.
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Experimental Protocols
The following are generalized protocols for experiments where PTP1B-IN-13 can be utilized.

Researchers should optimize these protocols for their specific experimental conditions.

In Vitro PTP1B Enzyme Inhibition Assay
This protocol is designed to determine the inhibitory activity of PTP1B-IN-13 against purified

PTP1B enzyme.

Materials:

Recombinant human PTP1B enzyme

PTP1B-IN-13

Assay Buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

Substrate: p-nitrophenyl phosphate (pNPP) or a phosphopeptide substrate

96-well microplate

Microplate reader

Procedure:

Prepare PTP1B-IN-13 dilutions: Prepare a stock solution of PTP1B-IN-13 in DMSO. Serially

dilute the stock solution in assay buffer to achieve a range of desired concentrations.

Enzyme and inhibitor pre-incubation: In a 96-well plate, add a fixed amount of PTP1B

enzyme to each well. Add the diluted PTP1B-IN-13 or vehicle (DMSO) to the respective

wells. Incubate for 15-30 minutes at room temperature to allow the inhibitor to bind to the

enzyme.

Initiate reaction: Add the substrate (e.g., pNPP) to each well to start the enzymatic reaction.

Measure activity: Measure the absorbance (for pNPP) or fluorescence (for fluorescent

phosphopeptides) at regular intervals or at a fixed endpoint using a microplate reader.
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Data analysis: Calculate the percentage of inhibition for each concentration of PTP1B-IN-13
compared to the vehicle control. Plot the percent inhibition against the logarithm of the

inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15575388?utm_src=pdf-body
https://www.benchchem.com/product/b15575388?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575388?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. In silico chemical library screening and experimental validation of a novel 9-aminoacridine
based lead-inhibitor of human S-adenosylmethionine decarboxylase
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [PTP1B-IN-13: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575388#ptp1b-in-13-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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